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Abstract
Indole-3-lactic acid (ILA) is a tryptophan-derived metabolite produced by the gut microbiota with

significant implications for host physiology and therapeutic potential. This document provides

an in-depth technical overview of the chemical structure, physicochemical properties, and

biological activities of ILA. It details its role as a signaling molecule, particularly through the Aryl

Hydrocarbon Receptor (AhR), and its influence on inflammatory and metabolic pathways.

Furthermore, this guide outlines established experimental protocols for the analysis and

functional characterization of ILA, aiming to support further research and development in this

promising area.

Chemical Structure and Physicochemical Properties
Indole-3-lactic acid is a derivative of the amino acid tryptophan, characterized by an indole ring

linked to a lactic acid moiety. Its chemical structure and key physicochemical properties are

summarized below.

Table 1: Physicochemical Properties of Indole-3-Lactic Acid
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Property Value Source(s)

IUPAC Name
2-hydroxy-3-(1H-indol-3-

yl)propanoic acid
[1]

Synonyms
ILA, Indolelactic acid, 3-

Indolyllactic acid
[2][3]

CAS Number 1821-52-9 (racemic) [1]

Molecular Formula C₁₁H₁₁NO₃ [1]

Molecular Weight 205.21 g/mol [1]

Melting Point 145-146 °C [2][4]

pKa (Carboxylic Acid) ~3.86 [2]

XLogP3 1.5

Solubility

    Water ~17 mg/mL (0.083 M) at 25°C [2]

    DMSO
~3 mg/mL, up to 100 mg/mL

with sonication
[5]

    Ethanol ~2 mg/mL [3]

    Dimethyl formamide ~10 mg/mL [3]

Appearance White solid [6]

UV/Vis Maximum (λmax) 222 nm, 280 nm [3][7]

Table 2: Spectroscopic Data for Indole-3-Lactic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/37139
https://www.evitachem.com/product/evt-1165709
https://cdn.caymanchem.com/cdn/insert/37534.pdf
https://www.medkoo.com/products/37139
https://www.medkoo.com/products/37139
https://www.medkoo.com/products/37139
https://www.evitachem.com/product/evt-1165709
https://www.guidechem.com/dictionary/en/832-97-3.html
https://www.evitachem.com/product/evt-1165709
https://www.evitachem.com/product/evt-1165709
https://www.medchemexpress.com/Indolelactic_acid.html
https://cdn.caymanchem.com/cdn/insert/37534.pdf
https://cdn.caymanchem.com/cdn/insert/37534.pdf
https://labproinc.com/products/indole-3-lactic-acid-1g-i0031-1g
https://cdn.caymanchem.com/cdn/insert/37534.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7363505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Key Features and Observations

¹H NMR

Spectral data available, showing characteristic

peaks for the indole ring and lactic acid side

chain protons.[8][9]

¹³C NMR
Spectral data available, confirming the carbon

framework of the molecule.[9][10]

Mass Spectrometry (MS)

High-resolution mass spectrometry shows an

ion with m/z 204.0659 [M-H]⁻ in negative ESI

mode.[7] Tandem MS fragmentation patterns

have been characterized for identification.[7]

Infrared (IR) Spectroscopy

IR spectral data is available, showing

characteristic absorption bands for the

functional groups present in the molecule.[11]

[12]

Biological Properties and Mechanisms of Action
Indole-3-lactic acid is a pleiotropic signaling molecule that modulates a variety of biological

processes, primarily through its interaction with the Aryl Hydrocarbon Receptor (AhR). It is

produced by a range of gut commensal bacteria, including species of Bifidobacterium and

Lactobacillus.[13]

Anti-inflammatory Effects
ILA exhibits potent anti-inflammatory properties in various contexts. It has been shown to

reduce the production of pro-inflammatory cytokines such as IL-8 in intestinal epithelial cells

stimulated with TNF-α or LPS.[5][14] This anti-inflammatory activity is often mediated through

the activation of the AhR signaling pathway.[14]

Gut Barrier Function and Microbiota Modulation
ILA plays a crucial role in maintaining intestinal homeostasis. It can enhance the intestinal

barrier function by promoting the expression of tight junction proteins.[15][16] Furthermore, ILA

can modulate the composition of the gut microbiota, creating a more favorable environment for

beneficial bacteria.
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Aryl Hydrocarbon Receptor (AhR) Signaling
A primary mechanism of action for ILA is its role as a ligand for the Aryl Hydrocarbon Receptor

(AhR), a ligand-activated transcription factor.[17][18][19][20] Upon binding ILA, the AhR

translocates to the nucleus and forms a heterodimer with the AhR nuclear translocator (ARNT).

This complex then binds to xenobiotic response elements (XREs) in the promoter regions of

target genes, leading to their transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and properties of indole-3-lactic
acid.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243093#chemical-structure-and-properties-of-
indole-3-lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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